Cas no 2137561-29-4 (2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]-)
2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]-
-
- Inchi: 1S/C10H10BrN3S/c11-9-6-14-15-10(9)7-12-5-8-3-1-2-4-13-8/h1-4,6,12H,5,7H2
- InChI Key: VUTYSZWXIYBJDM-UHFFFAOYSA-N
- SMILES: C1(CNCC2SN=CC=2Br)=NC=CC=C1
2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-694499-0.05g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(pyridin-2-yl)methyl]amine |
2137561-29-4 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-694499-0.1g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(pyridin-2-yl)methyl]amine |
2137561-29-4 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-694499-0.25g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(pyridin-2-yl)methyl]amine |
2137561-29-4 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-694499-0.5g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(pyridin-2-yl)methyl]amine |
2137561-29-4 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-694499-1.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(pyridin-2-yl)methyl]amine |
2137561-29-4 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-694499-2.5g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(pyridin-2-yl)methyl]amine |
2137561-29-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-694499-5.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(pyridin-2-yl)methyl]amine |
2137561-29-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-694499-10.0g |
[(4-bromo-1,2-thiazol-5-yl)methyl][(pyridin-2-yl)methyl]amine |
2137561-29-4 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]-
Professional Introduction to 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- (CAS No. 2137561-29-4)
2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]-, identified by the CAS number 2137561-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- incorporates a pyridine core, which is a common scaffold in many bioactive molecules. The presence of an amine group and a substituted isothiazole moiety further enhances its pharmacological profile. Specifically, the 4-bromo-5-isothiazolyl group introduces unique electronic and steric properties that can influence the compound's interactions with biological targets.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for biological receptors. The combination of the pyridine and isothiazole moieties in 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- makes it an attractive candidate for further investigation. Studies have shown that such structural motifs can modulate various signaling pathways, making them relevant for the treatment of a wide range of diseases.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyridine ring provides a stable backbone, while the amine and isothiazole groups offer multiple sites for functionalization. This flexibility allows researchers to fine-tune the properties of the molecule, such as solubility, metabolic stability, and target specificity.
Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]-. Molecular docking simulations and virtual screening have been employed to identify potential binding interactions with target proteins. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods.
The isothiazole component of the molecule has been particularly studied for its role in inhibiting enzymes and receptors involved in inflammatory responses. For instance, derivatives of isothiazole have shown promise in reducing inflammation and pain by modulating cytokine production and receptor activity. The brominated aromatic ring further enhances these effects by increasing lipophilicity and improving membrane permeability.
In clinical settings, compounds with similar structural features to 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- are being explored for their potential in treating neurological disorders. The ability of these molecules to cross the blood-brain barrier is crucial for developing effective treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this class may exert neuroprotective effects by inhibiting oxidative stress and neuroinflammation.
The synthesis of 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of the molecule efficiently. These methods ensure high yields and purity, which are essential for subsequent biological testing.
Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that may have significant therapeutic potential. Rigorous testing protocols are employed to assess both efficacy and safety before moving from preclinical studies to human trials. This ensures that only compounds with favorable risk-benefit profiles proceed to further development.
The role of academic institutions and industrial partnerships cannot be overstated in advancing drug discovery efforts like those involving 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]-. Collaborative research initiatives bring together expertise from various disciplines, fostering innovation and accelerating the translation of laboratory findings into clinical applications.
In conclusion, 2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]- (CAS No. 2137561-29-4) represents a promising area of research with significant implications for therapeutic development. Its unique structural features and demonstrated biological activity make it a valuable compound for further exploration. As research continues to uncover new applications for this molecule, it holds great potential for contributing to advancements in medicine.
2137561-29-4 (2-Pyridinemethanamine, N-[(4-bromo-5-isothiazolyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)